Cas no 2024059-50-3 (Ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate)

• Product Name: Ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate
• CAS No: 2024059-50-3
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6014960
• PubChem ID: 165842436
• Update Time: 2025-10-19

Ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate
• 2024059-50-3
• EN300-700234
• Ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate

• Inchi： 1S/C11H14O3S/c1-3-13-10(12)9-11(2,14-9)7-8-5-4-6-15-8/h4-6,9H,3,7H2,1-2H3
• InChI Key： HMKJDEWVFUNFCB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1(C)C(C(=O)OCC)O1

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.1Ų

Additional information on Ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate

Research Brief on Ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate (CAS: 2024059-50-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate (CAS: 2024059-50-3) is a synthetic epoxide derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophene and oxirane functional groups, exhibits unique reactivity and potential biological activities, making it a promising candidate for drug discovery and development. Recent studies have explored its synthesis, structural properties, and potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The synthesis of Ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate involves a multi-step process, including the formation of the oxirane ring through epoxidation of the corresponding olefin precursor. Researchers have optimized the reaction conditions to achieve high yields and enantioselectivity, which is critical for its application in chiral drug synthesis. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluations.

In terms of biological activity, preliminary studies suggest that Ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, in vitro assays have demonstrated its potential as a modulator of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. These findings highlight its potential as a lead compound for developing anti-inflammatory agents, although further in vivo studies are required to validate its efficacy and safety.

Moreover, the compound's unique structural features, including the thiophene moiety, have sparked interest in its application as a building block for more complex molecules. Recent research has explored its use in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. The versatility of Ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate in organic synthesis underscores its value in medicinal chemistry and drug design.

Despite these promising developments, challenges remain in the optimization of its pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative studies between chemists and pharmacologists are essential to advance this compound from the bench to potential clinical applications.

In conclusion, Ethyl 3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate (CAS: 2024059-50-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its synthetic accessibility, structural novelty, and preliminary biological activities position it as a valuable tool for drug discovery. Continued investigation into its mechanisms of action and therapeutic potential will be crucial for unlocking its full biomedical applications.